N-allyl-4-(2-isopropylphenoxy)but-2-en-1-amine hydrochloride

• IUPAC Name: (E)-4-(2-propan-2-ylphenoxy)-N-prop-2-enylbut-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C16H23NO.ClH/c1-4-11-17-12-7-8-13-18-16-10-6-5-9-15(16)14(2)3;/h4-10,14,17H,1,11-13H2,2-3H3;1H/b8-7+
• InChI Key: GYFHJPBWYITBEJ-USRGLUTNSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCC=CCNCC=C.Cl
• Isomeric SMILES: CC(C)C1=CC=CC=C1OC/C=C/CNCC=C.Cl
• Molecular Formula: C16H24ClNO
• Molecular Weight: 281.82 g/mol

Description

N-allyl-4-(2-isopropylphenoxy)but-2-en-1-amine hydrochloride is a chemical compound that has been studied for its potential applications in scientific research. This compound is synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been investigated. In

Mechanism of Action

The mechanism of action of N-allyl-4-(2-isopropylphenoxy)but-2-en-1-amine hydrochloride involves its binding to the sigma-1 receptor. This binding results in the modulation of the receptor's function, which can lead to various physiological effects.
Biochemical and Physiological Effects:
N-allyl-4-(2-isopropylphenoxy)but-2-en-1-amine hydrochloride has been shown to have various biochemical and physiological effects. For example, it has been shown to have analgesic effects, meaning it can reduce pain perception. It has also been shown to have anxiolytic effects, meaning it can reduce anxiety. Additionally, it has been shown to have neuroprotective effects, meaning it can protect against damage to the nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-4-(2-isopropylphenoxy)but-2-en-1-amine hydrochloride in lab experiments is its specificity for the sigma-1 receptor. This allows researchers to study the function of this receptor in a more targeted way. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-allyl-4-(2-isopropylphenoxy)but-2-en-1-amine hydrochloride. One area of research could involve investigating its potential as a therapeutic agent for various neurological disorders. Another area of research could involve further exploring its mechanism of action and its effects on other physiological processes. Additionally, researchers could investigate ways to modify the compound to improve its efficacy and reduce its toxicity.

Synthesis Methods

N-allyl-4-(2-isopropylphenoxy)but-2-en-1-amine hydrochloride is synthesized using a specific method that involves the reaction of 4-(2-isopropylphenoxy)but-2-en-1-amine with allyl chloride in the presence of hydrochloric acid. This reaction produces N-allyl-4-(2-isopropylphenoxy)but-2-en-1-amine hydrochloride as a white solid.

Scientific Research Applications

N-allyl-4-(2-isopropylphenoxy)but-2-en-1-amine hydrochloride has been studied for its potential applications in scientific research. One area of research that has been explored is its potential as a tool for studying the function of certain receptors in the brain. This compound has been shown to modulate the function of the sigma-1 receptor, which is involved in various physiological processes such as pain perception, mood regulation, and learning and memory.